Cas no 1592444-70-6 (1-bromo-3-2-iodo-1-(pentyloxy)ethylbenzene)

• Product Name: 1-bromo-3-2-iodo-1-(pentyloxy)ethylbenzene
• CAS No: 1592444-70-6
• MF: C₁₃H₁₈BrIO
• MW: 397.08989572525
• CID: 5957862
• PubChem ID: 114773717
• Update Time: 2025-10-24

1-bromo-3-2-iodo-1-(pentyloxy)ethylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-3-2-iodo-1-(pentyloxy)ethylbenzene
• 1-bromo-3-[2-iodo-1-(pentyloxy)ethyl]benzene
• 1592444-70-6
• EN300-1132833

• Inchi： 1S/C13H18BrIO/c1-2-3-4-8-16-13(10-15)11-6-5-7-12(14)9-11/h5-7,9,13H,2-4,8,10H2,1H3
• InChI Key： LTDHAYXKDOFHGI-UHFFFAOYSA-N
• SMILES： ICC(C1C=CC=C(C=1)Br)OCCCCC

Computed Properties

• Exact Mass: 395.95858g/mol
• Monoisotopic Mass: 395.95858g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-bromo-3-2-iodo-1-(pentyloxy)ethylbenzene

Professional Introduction to 1-bromo-3-2-iodo-1-(pentyloxy)ethylbenzene (CAS No. 1592444-70-6)

1-bromo-3-2-iodo-1-(pentyloxy)ethylbenzene, with the CAS number 1592444-70-6, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural features, plays a crucial role in various synthetic applications and has been explored in multiple research domains, including medicinal chemistry and material science. The presence of both bromo and iodo substituents on the benzene ring, along with a pentyloxyethyl side chain, makes it a versatile intermediate for the development of more complex molecules.

The structural composition of 1-bromo-3-2-iodo-1-(pentyloxy)ethylbenzene lends itself to diverse chemical transformations. The bromo and iodo groups are particularly valuable in cross-coupling reactions, which are fundamental in constructing biaryl structures prevalent in many pharmaceuticals. These reactions often utilize palladium catalysts to facilitate the formation of new carbon-carbon bonds, enabling the synthesis of intricate molecular architectures. The pentyloxyethyl moiety further enhances the compound's reactivity by introducing a flexible alkyl chain that can influence both solubility and metabolic stability.

In recent years, there has been a growing interest in leveraging such intermediates for the development of novel therapeutic agents. The benzene core of 1-bromo-3-2-iodo-1-(pentyloxy)ethylbenzene is a common scaffold in drug discovery, serving as a platform for appending pharmacophoric groups that interact with biological targets. For instance, researchers have explored derivatives of this compound in the quest to develop new antiviral and anticancer agents. The ability to modify the bromo and iodo positions allows for systematic exploration of structure-activity relationships (SAR), which is essential for optimizing drug efficacy and selectivity.

The pentyloxyethyl group adds an additional layer of complexity, as it can modulate pharmacokinetic properties such as bioavailability and tissue distribution. This is particularly relevant in medicinal chemistry, where optimizing these parameters is critical for translating preclinical findings into clinical success. Recent studies have demonstrated that compounds incorporating similar alkyl ether chains exhibit improved solubility in aqueous media, which can be advantageous for formulation purposes.

From a synthetic chemistry perspective, 1-bromo-3-2-iodo-1-(pentyloxy)ethylbenzene serves as a valuable building block for constructing more elaborate molecules. The presence of both halogenated aromatic rings and an alkoxy-substituted ethyl chain provides multiple sites for functionalization. This versatility has been exploited in the synthesis of complex natural products imitates and functional materials. For example, researchers have utilized this compound to develop novel liquid crystals and organic semiconductors, where precise control over molecular architecture is paramount.

The pharmaceutical industry has also shown keen interest in halogenated aromatic compounds like 1-bromo-3-2-iodo-1-(pentyloxy)ethylbenzene. Halogens are known to enhance metabolic stability and binding affinity, making them indispensable in drug design. The combination of bromo and iodo substituents offers a unique opportunity to study their individual and synergistic effects on biological activity. This has led to several innovative approaches in rational drug design, where computational modeling is used to predict how different substituents will influence receptor interactions.

In conclusion, 1-bromo-3-2-iodo-1-(pentyloxy)ethylbenzene (CAS No. 1592444-70-6) represents a fascinating compound with broad applications in chemical synthesis and pharmaceutical research. Its unique structural features make it an excellent candidate for further exploration in drug discovery and material science. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play a pivotal role in shaping the future of medicinal chemistry and related fields.